Cas no 1806516-57-3 (6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole is a heterocyclic compound featuring a benzoxazole core substituted with an aminomethyl group at the 6-position and a methylthio group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further functionalization. The aminomethyl group offers a reactive site for derivatization, while the methylthio moiety enhances stability and modulates electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity, ensuring consistent performance in specialized chemical syntheses.

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole structure

1806516-57-3 structure

Product Name:6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

CAS No:1806516-57-3

MF:C₉H₁₀N₂OS

MW:194.253500461578

CID:4818364

Update Time:2025-06-07

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
- Inchi： 1S/C9H10N2OS/c1-13-9-11-7-3-2-6(5-10)4-8(7)12-9/h2-4H,5,10H2,1H3
- InChI Key： VZFYNWBLALJJKB-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C=CC(CN)=CC=2O1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
XLogP3: 1.5
Topological Polar Surface Area: 77.4

6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081004582-250mg	6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole	1806516-57-3	98%	250mg	$751.50	2022-03-31
Alichem	A081004582-500mg	6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole	1806516-57-3	98%	500mg	$1,072.42	2022-03-31
Alichem	A081004582-1g	6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole	1806516-57-3	98%	1g	$1,898.67	2022-03-31